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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B2487172 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(+)-SHIN1, a potent serine hydroxymethyltransferase (SHMT) inhibitor. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this compound and its associated waste, minimizing

environmental impact and maintaining laboratory safety.

Hazard Summary and Key Disposal Principles
(+)-SHIN1, also known as (+)-RZ-2994, is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. Therefore, it is imperative to prevent its release into the

environment. The primary principle for the disposal of (+)-SHIN1 and its containers is to treat

them as hazardous chemical waste to be handled by a licensed professional waste disposal

service[1].

Key principles for disposal:

Do not dispose of (+)-SHIN1 down the drain or in regular trash[1].

Avoid release to the environment[1].

All waste containing (+)-SHIN1 must be collected, properly labeled, and disposed of through

an approved hazardous waste disposal facility[1].

Be aware of incompatibilities with strong acids/alkalis and strong oxidizing/reducing

agents[1].
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Quantitative Data for Disposal
There are no established permissible environmental limits for the disposal of (+)-SHIN1. All

quantities of this compound, whether in pure form, in solution, or as contaminated material,

must be treated as hazardous waste.

Parameter Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Disposal Recommendation

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Environmental Precaution
P273: Avoid release to the

environment
[1]

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of various forms of (+)-
SHIN1 waste generated in a laboratory setting.

3.1. Waste Segregation and Collection

Establish a Designated Hazardous Waste Accumulation Area: This area should be clearly

marked, well-ventilated, and away from general laboratory traffic.

Use Compatible Waste Containers: Collect all (+)-SHIN1 waste in containers that are

chemically resistant and have secure, tight-fitting lids. The original product container can be

used for the disposal of the pure compound. For solutions and contaminated labware, use

appropriately labeled hazardous waste containers.

Segregate Waste Streams:
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Solid Waste: Collect unused or expired (+)-SHIN1 powder, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and contaminated consumables

(e.g., weigh boats, pipette tips) in a designated, sealed container labeled as "Hazardous

Chemical Waste: (+)-SHIN1 (Solid)."

Liquid Waste: Collect solutions containing (+)-SHIN1 in a dedicated, leak-proof container.

If the solvent is flammable (e.g., DMSO), the container should be appropriate for

flammable liquid waste. Label the container "Hazardous Chemical Waste: (+)-SHIN1 in

[Solvent Name]."

Sharps Waste: Needles, syringes, or other sharps contaminated with (+)-SHIN1 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

3.2. Labeling of Waste Containers

Properly label all waste containers with the following information:

The words "Hazardous Waste."

The full chemical name: "(+)-SHIN1".

The solvent and approximate concentration of (+)-SHIN1 if it is a liquid waste.

The associated hazards (e.g., "Harmful," "Toxic to Aquatic Life").

The date of waste accumulation.

The name of the principal investigator or laboratory contact.

3.3. Storage and Disposal

Temporary Storage: Store the sealed and labeled hazardous waste containers in the

designated accumulation area. Ensure containers are closed at all times except when adding

waste.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

disposal of the (+)-SHIN1 waste.
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Documentation: Maintain a log of the generated hazardous waste, including the amount and

date of disposal.

Emergency Procedures for Spills
In the event of a spill of (+)-SHIN1:

Evacuate and Secure the Area: Restrict access to the spill area.

Wear Appropriate PPE: At a minimum, this should include a lab coat, safety goggles, and

chemical-resistant gloves.

Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid creating

dust. For liquid spills, use an absorbent material (e.g., chemical absorbent pads, vermiculite)

to soak up the spill.

Collect the Waste: Place all contaminated materials into a designated hazardous waste

container.

Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent and

water. Collect the cleaning materials as hazardous waste.

Report the Spill: Inform your laboratory supervisor and EHS department of the spill and the

cleanup procedure.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (+)-SHIN1.
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Waste Generation

Hazard Assessment

Disposal Pathway

(+)-SHIN1 Waste Generated
(Solid, Liquid, Contaminated Materials)

Is the waste contaminated
with (+)-SHIN1?

Collect in a designated,
labeled hazardous waste container.

Yes

Dispose of as
non-hazardous waste

(Follow institutional guidelines)

No

Store in a secure
waste accumulation area.

Arrange for pickup by a
licensed hazardous waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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